N5,N5-Dimethyl-1H-pyrazole-3,5-diamine

Specification

• CAS No.: 935667-36-0
• Molecular Formula: C5H10N4
• Molecular Weight: 126.16 g/mol
• IUPAC Name: 3-N,3-N-dimethyl-1H-pyrazole-3,5-diamine
• Standard InChI: InChI=1S/C5H10N4/c1-9(2)5-3-4(6)7-8-5/h3H,1-2H3,(H3,6,7,8)
• Standard InChI Key: TYIHAZWTGZKYHB-UHFFFAOYSA-N
• SMILES: CN(C)C1=NNC(=C1)N
• Canonical SMILES: CN(C)C1=NNC(=C1)N

Introduction

N5,N5-Dimethyl-1H-pyrazole-3,5-diamine is a heterocyclic compound belonging to the pyrazole family. It features a pyrazole ring with two adjacent nitrogen atoms, substituted with dimethyl groups at the N5 position. This compound is notable for its potential applications in various fields, including medicinal chemistry and materials science.

Synthesis and Production

The synthesis of N5,N5-Dimethyl-1H-pyrazole-3,5-diamine typically involves several key steps, although specific synthetic routes may vary depending on the desired yield and purity. Industrial production often employs advanced techniques such as continuous flow reactors and sophisticated purification methods like crystallization and chromatography to enhance efficiency.

Applications and Research Findings

N5,N5-Dimethyl-1H-pyrazole-3,5-diamine is used as a building block in various chemical syntheses, particularly in the development of new compounds with potential biological activities. Its applications extend to materials science, where pyrazole derivatives are explored for their corrosion inhibition properties.

Biological Activities

While specific biological activities of N5,N5-Dimethyl-1H-pyrazole-3,5-diamine have not been extensively documented, pyrazole derivatives in general are known for their potential therapeutic applications, including anti-inflammatory and analgesic effects. The structural properties of these compounds allow them to interact with specific receptors in biological systems, suggesting potential uses in medicinal chemistry.

Materials Science Applications

In materials science, pyrazole-based compounds are investigated for their ability to inhibit corrosion. For instance, studies on similar pyrazole derivatives have shown significant inhibition efficiency in protecting mild steel from corrosion in acidic environments.